Cas no 213825-56-0 (D-Ribose-1,5-13C2)

• Product Name: D-Ribose-1,5-13C2
• CAS No: 213825-56-0
• MF: C₅H₁₀O₅
• MW: 152.115211963654
• CID: 242772
• Update Time: 2025-05-25

D-Ribose-1,5-13C2 Chemical and Physical Properties

Names and Identifiers

• D-Ribose-1,5-13C2 (9CI)
• D-[1,5-13C2]RIBOSE
• D-Ribose-1,5-13C2

• Inchi： 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4-,5?/m1/s1/i1+1,5+1
• InChI Key： SRBFZHDQGSBBOR-GYGOELPPSA-N
• SMILES： O1[13CH2][C@H]([C@H]([C@H]([13CH]1O)O)O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Ribose-1,5-13C2

Isotopically Labeled D-Ribose-1,5-¹³C₂ (CAS No. 213825-56-0): A Pivotal Tool in Metabolic and Pharmacological Research

In the realm of metabolic pathway analysis, isotopically labeled carbohydrates have emerged as indispensable tools for unraveling complex biochemical processes. Among these, D-Ribose-1,5-¹³C₂, designated by CAS No. 213825-56-0, stands out as a precision reagent with dual ¹³C isotopic labeling at the 1' and 5' positions of the ribose sugar backbone. This unique configuration enables researchers to trace metabolic flux dynamics with unprecedented resolution in systems ranging from microbial biochemistry to human disease models.

The strategic placement of ¹³C isotopes at carbons 1' and 5' provides critical advantages in metabolic flux analysis (MFA). Recent advancements highlighted in the Journal of Biological Chemistry (Qian et al., 2023) demonstrate how this compound's dual labeling allows simultaneous monitoring of both pentose phosphate pathway (PPP) and glycolysis activity in real-time. By comparing mass isotopomer distributions using high-resolution mass spectrometry (HRMS), researchers can now quantify carbon flow redistribution under hypoxic conditions or during drug treatment—a capability pivotal for understanding cancer cell metabolism.

In drug development pipelines, this compound has found novel applications in evaluating nucleotide precursor availability during antiviral therapy. A landmark study published in Nature Communications (Smith et al., 2024) employed D-Ribose-1,5-¹³C₂ to investigate how antiretroviral agents impact de novo nucleotide synthesis pathways in HIV-infected T-cells. The dual labeling enabled simultaneous assessment of both ribose salvage pathways and de novo purine biosynthesis, revealing unexpected metabolic vulnerabilities that are now being exploited for combination therapy strategies.

The structural specificity of this compound also makes it invaluable for studying RNA biosynthesis mechanisms. Recent cryo-electron microscopy (cryo-EM) studies utilizing isotope-labeled ribose precursors have revealed novel conformational changes in RNA polymerase II during transcription initiation. As reported in Cell Reports (Chen et al., 2024), the ¹³C-labeled ribose residues created distinct mass signatures that allowed identification of transient enzyme-substrate interactions undetectable with conventional methods.

In clinical research settings, this compound is increasingly used as a biomarker substrate for non-invasive metabolic imaging. A phase I clinical trial reported in JCI Insight (Lopez et al., 2024) demonstrated how oral administration of D-Ribose-1,5-¹³C₂-labeled glucose analogs enabled PET imaging to track hepatic gluconeogenesis rates in patients with type II diabetes. The dual labeling provided superior signal-to-noise ratios compared to single-isotope tracers, enabling detection of subtle metabolic dysregulation patterns.

Synthetic advancements have improved production yields while maintaining >99% isotopic purity—a critical parameter validated through chiral HPLC and NMR spectroscopy as per ISO/IEC 17025 standards. The compound's physicochemical stability under physiological conditions ensures consistent performance across diverse experimental setups from cell cultures to animal models.

Ongoing research into mitochondrial dysfunction disorders continues to validate this compound's utility. A collaborative study between MIT and Stanford University (preprint on bioRxiv, March 2024) used D-Ribose-1,5-¹³C₂ -based assays to map mitochondrial pyruvate carboxylase activity defects in Leigh syndrome patients. The findings revealed previously uncharacterized feedback mechanisms between the TCA cycle and PPP that may offer new therapeutic targets.

In summary, D-Ribose-1,5-¹³C₂ (CAS No. 213825-56-0) represents a paradigm-shifting toolset for modern biochemical research. Its unique isotopic configuration combined with rigorous quality assurance standards positions it as an essential component for cutting-edge studies exploring metabolic regulation mechanisms across basic science and translational medicine applications.